Cas no 1226440-51-2 (1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide
• CAS No: 1226440-51-2
• MF: C₂₆H₂₈N₄O₃
• MW: 444.525526046753
• CID: 5396360
• Update Time: 2025-09-26

1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide

• Inchi： 1S/C26H28N4O3/c1-16-9-17(2)11-20(10-16)29-26(31)18-5-7-30(8-6-18)25-19(14-27)15-28-22-13-24(33-4)23(32-3)12-21(22)25/h9-13,15,18H,5-8H2,1-4H3,(H,29,31)
• InChI Key： PWKYIGPHHSPKSM-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC(OC)=C(OC)C=3)CCC(C(NC2=CC(C)=CC(C)=C2)=O)CC1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide

Recent Advances in the Study of 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide (CAS: 1226440-51-2)

The compound 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide (CAS: 1226440-51-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This quinoline derivative has been identified as a potent inhibitor of specific kinase targets, making it a valuable candidate for therapeutic development in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its potential clinical applications.

One of the key findings from recent research is the compound's high selectivity and affinity for certain protein kinases involved in cell proliferation and survival pathways. Structural analysis reveals that the 3-cyano-6,7-dimethoxyquinolin-4-yl moiety plays a critical role in binding to the ATP pocket of the target kinases, while the N-(3,5-dimethylphenyl)piperidine-4-carboxamide group enhances solubility and bioavailability. These insights have been instrumental in guiding the design of next-generation analogs with improved efficacy and reduced off-target effects.

In vitro and in vivo studies have demonstrated the compound's ability to inhibit tumor growth in various cancer models, including breast, lung, and colorectal cancers. Notably, its synergistic effects with existing chemotherapeutic agents have been observed, suggesting potential for combination therapies. Additionally, preliminary data indicate that the compound may also modulate immune responses, opening new avenues for its use in autoimmune and inflammatory conditions.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization are currently under investigation. Recent advancements in drug delivery systems, such as nanoparticle-based carriers, are being explored to address these challenges and enhance the compound's therapeutic potential.

In conclusion, 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3,5-dimethylphenyl)piperidine-4-carboxamide represents a promising scaffold for the development of novel kinase inhibitors. Ongoing research efforts are focused on refining its pharmacological properties and expanding its therapeutic applications. The compound's unique structural features and biological activities make it a compelling subject for further investigation in the field of chemical biology and drug discovery.